Cas no 586-37-8 (1-(3-methoxyphenyl)ethan-1-one)

• Product Name: 1-(3-methoxyphenyl)ethan-1-one
• CAS No: 586-37-8
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• MDL: MFCD00008736
• CID: 38527
• PubChem ID: 11460
• Update Time: 2025-06-09

1-(3-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 3'-Methoxyacetophenone
• 3-Methoxyacetophenone
• m-Acetanisole
• m-Acetylanisole
• m-methoxyacetophenone
• Ethanone, 1-(3-methoxyphenyl)-
• 1-(3-Methoxyphenyl)ethan-1-one
• 1-(3-methoxyphenyl)ethanone
• 3′-Methoxyacetophenone
• 3-Acetoanisole
• 3-Acetylanisole
• 3-Methoxy acetophenone
• Acetophenone, m-methoxy-
• Acetophenone, 3'-methoxy-
• meta-Methoxyacetophenone
• 1-Acetyl-3-methoxybenzene
• 1K3UR56Z4N
• Ethanone,1-(3-methoxyphenyl)-
• BAYUSCHCCGXLAY-UHFFFAOYSA-N
• 3-acetanisole
• 1-(3-methoxy-phenyl)-
• 1-(3-methoxyphenyl)-ethanone
• EINECS 209-573-3
• EN300-16173
• SY003673
• m-Metoxyacetophenone
• 1-(3-methoxy-phenyl)-ethanone
• 3-Methoxy-1-acetylbenzene
• SCHEMBL52445
• 3'-Methoxyacetophenone, 97%
• L10020
• NSC 65593
• Methyl 3-methoxyphenyl ketone
• F0001-1530
• 3/'-Methoxyacetophenone
• PS-5287
• AKOS000119490
• m-Methoxy acetophenone
• FT-0615980
• RIVASTIGMINE HYDROGEN TARTRATE IMPURITY H [EP IMPURITY]
• CS-W020599
• Q27252520
• 1-(3-Methoxyphenyl)ethanone #
• M0104
• A831958
• 586-37-8
• InChI=1/C9H10O2/c1-7(10)8-4-3-5-9(6-8)11-2/h3-6H,1-2H
• AI3-26011
• SCHEMBL12015247
• 1-(3-methoxyphenyl)ethanone;3'-Methoxyacetophenone
• MFCD00008736
• Z54179675
• DTXSID10207321
• UNII-1K3UR56Z4N
• NSC-65593
• AC-10020
• 3 inverted exclamation mark -Methoxyacetophenone
• 3-METHOXYACETOPHENONE (D3)
• NS00020529
• AMY21870
• W-105375
• 3'-Methoxyacetophenone, purum, >=95.0% (GC)
• 1-[3-(methyloxy)phenyl]ethanone
• NCIOpen2_000067
• NSC65593
• m-Acetylanisole; m-Methoxyacetophenone
• 3 inverted exclamation marka-Methoxyacetophenone
• DB-028538
• CHEMBL5270199
• m-Acetanisole; m-Acetylanisole; m-Acetylanisole; m-Acetanisole
• STK802448
• 3\\'-Methoxyacetophenone
• FM34460
• 209-573-3
• Acetophenone, mmethoxy
• Ethanone, 1(3methoxyphenyl)
• m-Acetylanisole;1-(3-Methoxyphenyl)ethanone
• Acetophenone, 3'-methoxy-(8CI)
• mMethoxyacetophenone
• DTXCID10129812
• Ethanone, 1(3methoxyphenyl) (9CI)
• Ethanone, 1-(3-methoxyphenyl)-(9CI)
• 3?-Methoxyacetophenone
• Acetophenone, 3'methoxy (8CI)
• RIVASTIGMINE HYDROGEN TARTRATE IMPURITY H (EP IMPURITY)
• Acetophenone, 3'methoxy
• 3'Methoxyacetophenone
• 1-(3-methoxyphenyl)ethan-1-one

• MDL： MFCD00008736
• Inchi： 1S/C9H10O2/c1-7(10)8-4-3-5-9(6-8)11-2/h3-6H,1-2H3
• InChI Key： BAYUSCHCCGXLAY-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C(C)=O)=C1
• BRN： 878552

Computed Properties

• Exact Mass: 150.06800
• Monoisotopic Mass: 150.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: No data available
• Density: 1.094 g/mL at 25 °C(lit.)
• Melting Point: -7 ºC
• Boiling Point: 240°C(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.542(lit.)
• Water Partition Coefficient: Fully miscible in water. Soluble in alcohol.
• PSA: 26.30000
• LogP: 1.89780
• Sensitiveness: Light Sensitive

1-(3-methoxyphenyl)ethan-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/38-22-36/37/38
• Safety Instruction： S23-S24/25-S37/39-S26
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl-phenylketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 1-(3-methoxyphenyl)ethan-1-one

Introduction to 1-(3-methoxyphenyl)ethan-1-one (CAS No. 586-37-8)

1-(3-methoxyphenyl)ethan-1-one, also known as methyl 3-anisyl ketone, is a significant organic compound widely recognized for its applications in pharmaceutical synthesis, agrochemical research, and material science. With a CAS number of 586-37-8, this molecule has garnered attention due to its versatile chemical properties and its role as a key intermediate in the development of various bioactive molecules. The compound features a ketone functional group attached to a phenyl ring substituted with a methoxy group, making it a valuable building block in organic synthesis.

The structural motif of 1-(3-methoxyphenyl)ethan-1-one consists of an aromatic ring with an electron-donating methoxy group at the para position relative to the ketone, which influences its reactivity and electronic properties. This structural feature enhances its utility in various chemical transformations, including condensation reactions, nucleophilic additions, and catalytic processes. The compound's solubility in common organic solvents such as ethanol, acetone, and dichloromethane further facilitates its use in synthetic protocols.

In recent years, 1-(3-methoxyphenyl)ethan-1-one has been extensively studied for its potential applications in medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of heterocyclic compounds, which are known for their broad spectrum of biological activities. For instance, derivatives of this molecule have been investigated for their antimicrobial, anti-inflammatory, and antioxidant properties. The methoxy group on the phenyl ring enhances the lipophilicity of the compound, making it more suitable for membrane interactions and subsequent biological activity.

One of the most notable areas where 1-(3-methoxyphenyl)ethan-1-one has made significant contributions is in the development of novel therapeutic agents. Studies have demonstrated its utility in synthesizing small-molecule inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and neurodegenerative disorders. The ketone moiety serves as a reactive site for further functionalization, allowing chemists to design molecules with tailored biological properties. For example, researchers have incorporated this compound into libraries of molecules for high-throughput screening to identify potential drug candidates.

The agrochemical industry has also benefited from the use of 1-(3-methoxyphenyl)ethan-1-one as an intermediate in the synthesis of pesticides and herbicides. Its structural features contribute to the development of compounds that exhibit potent activity against pests while maintaining environmental safety. The methoxy group enhances the metabolic stability of these agrochemicals, ensuring prolonged efficacy in field applications. Additionally, the compound's compatibility with various synthetic methodologies makes it a preferred choice for industrial-scale production.

Material science researchers have explored 1-(3-methoxyphenyl)ethan-1-one for its potential in polymer synthesis and functional material development. The compound's ability to undergo polymerization reactions under controlled conditions allows for the creation of novel polymers with unique properties such as thermal stability and mechanical strength. These materials find applications in coatings, adhesives, and advanced composites used in industries ranging from aerospace to automotive.

The latest advancements in computational chemistry have further highlighted the significance of 1-(3-methoxyphenyl)ethan-1-one in drug discovery efforts. Molecular modeling studies have revealed that this compound can interact with biological targets through multiple binding modes, enhancing its potential as a lead compound for medicinal chemistry programs. Additionally, computational methods have been used to predict the metabolic pathways and toxicological profiles of derivatives of this molecule, aiding in the rational design of safer and more effective therapeutic agents.

In conclusion, 1-(3-methoxyphenyl)ethan-1-one (CAS No. 586-37-8) is a versatile organic compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate in pharmaceutical synthesis, agrochemical development, and material science research. As our understanding of chemical reactivity and biological activity continues to evolve, the importance of this compound is expected to grow further, driving innovation in drug discovery and industrial applications.